Cas no 5943-90-8 (1-Piperazinecarbodithioicacid, 2-methyl-)

1-Piperazinecarbodithioicacid, 2-methyl- structure
5943-90-8 structure
Product Name:1-Piperazinecarbodithioicacid, 2-methyl-
CAS No:5943-90-8
MF:C6H12N2S2
MW:176.302878379822
CID:376761
PubChem ID:73377
Update Time:2025-04-19

1-Piperazinecarbodithioicacid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarbodithioicacid, 2-methyl-
    • 1-Piperazinecarbodithioicacid,2-methyl-(7CI,8CI,9CI)
    • 2-methylpiperazine-1-carbodithioic acid
    • 2-Methyl-1-piperazinecarbodithioic acid
    • 2-Methyl-piperazin-1-dithiocarbonsaeure
    • 2-methyl-piperazine-1-carbodithioic acid
    • 2-Methylpiperazinedithioformic acid
    • AC1L2JR4
    • AC1Q7EOU
    • AR-1C5373
    • CTK1H3155
    • NSC24199
    • TCMP
    • NSC-24199
    • 1-Piperazinecarbodithioic acid, 2-methyl-
    • NSC 24199
    • 5943-90-8
    • Inchi: 1S/C6H12N2S2/c1-5-4-7-2-3-8(5)6(9)10/h5,7H,2-4H2,1H3,(H,9,10)
    • InChI Key: HLYCTXRRGDDBOW-UHFFFAOYSA-N
    • SMILES: SC(N1CCNCC1C)=S

Computed Properties

  • Exact Mass: 176.04436
  • Monoisotopic Mass: 176.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.4A^2
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.173
  • Boiling Point: 250.3°C at 760 mmHg
  • Flash Point: 105.2°C
  • Refractive Index: 1.577
  • PSA: 15.27
  • LogP: 0.76150
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